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Abstract
This guide provides a comprehensive framework of analytical methodologies for the robust

characterization of 2-Chloro-5-methoxybenzonitrile (CAS No: 127667-00-9). As a key

intermediate in the synthesis of pharmaceuticals and other advanced materials, ensuring its

identity, purity, and stability is of paramount importance.[1] This document is designed for

researchers, quality control analysts, and drug development professionals, offering detailed,

field-proven protocols for structural elucidation and purity assessment. The methodologies

described herein are built on the principles of orthogonal analysis, employing a suite of

spectroscopic and chromatographic techniques to build a self-validating analytical dossier for

the compound.

Introduction and Physicochemical Profile
2-Chloro-5-methoxybenzonitrile is a substituted aromatic compound featuring a nitrile, a

chloro, and a methoxy group. This unique combination of functional groups dictates its

chemical reactivity and informs the selection of appropriate analytical techniques.[2] A

foundational understanding of its physical properties is essential for proper sample handling,

storage, and method development.
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Table 1: Physicochemical Properties of 2-Chloro-5-methoxybenzonitrile

Property Value Source(s)

Chemical Formula C₈H₆ClNO [1][3]

Molecular Weight 167.59 g/mol [1][4]

Appearance
White to off-white or light

yellow solid
[4][5]

CAS Number 127667-00-9 [3]

Melting Point 48 - 52 °C [4]

Boiling Point 276 - 278 °C [4]

Solubility

Insoluble in water; Soluble in

common organic solvents

(e.g., ethanol,

dichloromethane)

[4]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.[4]

Analytical Strategy: An Orthogonal Approach
A multi-faceted analytical strategy is crucial for the unambiguous characterization of any

chemical entity. No single technique can provide all necessary information. This guide employs

an orthogonal approach, where each method provides complementary data, collectively

confirming the molecule's structure and purity.
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Analytical Workflow

Techniques

Sample of
2-Chloro-5-methoxybenzonitrile

Purity & Impurity Profile

Chromatography

Structural Confirmation

Spectroscopy

Certificate of Analysis
(CoA) HPLC GC-MS NMR

(¹H, ¹³C) FTIR

Mass Spec
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Information Derived from Analytical Techniques

2-Chloro-5-methoxybenzonitrile C₈H₆ClNO MW: 167.59

NMR Spectroscopy

- Proton Environment (¹H) 
- Carbon Skeleton (¹³C) 
- Connectivity (2D NMR) 

Structure

Mass Spectrometry

- Molecular Weight 
- Isotopic Pattern (Cl) 
- Fragmentation 

Mass

FTIR Spectroscopy

- Nitrile (C≡N) 
- Methoxy (C-O) 
- Aromatic Ring 
- Chloro (C-Cl) 

Functional Groups

Chromatography (HPLC/GC)

- Purity (%) 
- Retention Time 
- Impurity Profile 

Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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